(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone

• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• InChI: InChI=1S/C16H15NO5/c1-10-4-6-11(7-5-10)16(18)12-8-14(21-2)15(22-3)9-13(12)17(19)20/h4-9H,1-3H3
• InChIKey: COTAZRPQPCRGDF-UHFFFAOYSA-N

(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone (CAS 681470-02-0) is a substituted benzophenone derivative featuring a 4,5-dimethoxy-2-nitrophenyl ring and a p-tolyl ketone moiety. This structural motif is a key building block in the design of modern non-ionic photoacid generators (PAGs), such as 4,5-dimethoxy-2-nitrobenzyl p-toluene sulfonate (MONS), which are critical for chemically amplified photoresists.

Understanding (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone: A Specialized Benzophenone for Photochemical and Synthetic Applications

(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone (CAS 681470-02-0) is a substituted benzophenone derivative featuring a 4,5-dimethoxy-2-nitrophenyl ring and a p-tolyl ketone moiety [1]. This structural motif is a key building block in the design of modern non-ionic photoacid generators (PAGs), such as 4,5-dimethoxy-2-nitrobenzyl p-toluene sulfonate (MONS), which are critical for chemically amplified photoresists . The 4,5-dimethoxy-2-nitrobenzyl core is a well-established photolabile protecting group with characterized quantum yields of uncaging, laying the foundation for its application in high-resolution lithography and photocaging technologies [2].

Non-ionic PAG precursor for chemically amplified DUV photoresists

Photolabile protecting group for photocaging of biomolecules

Established 4,5-dimethoxy-2-nitrobenzyl chromophore class

• [1] Chemical Book. (4,5-DIMETHOXY-2-NITRO-PHENYL)-P-TOLYL-METHANONE. Empirical Formula: C16H15NO5, Molecular Weight: 301.29, MDL: MFCD02127285. View Source
• [2] HAL-00177299. o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections. Reports quantum yields of uncaging for 4,5-dimethoxy-2-nitrobenzyl derivatives in the 0.1-1% range. View Source

Why (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone Cannot Be Replaced by a Generic Benzophenone Analog

The performance of benzophenone-based photoacid generators is highly sensitive to subtle structural modifications. Replacing the p-tolyl group with a simple phenyl ring, as in (4,5-dimethoxy-2-nitrophenyl)(phenyl)methanone, fundamentally alters the compound's electronic environment, steric profile, and solubility, which directly impact the quantum yield of photoacid generation [1]. The dimethoxy substitution pattern on the nitrophenyl ring is critical for achieving the desired photolysis quantum yield; unsubstituted or differently substituted analogs exhibit significantly different uncaging kinetics [2]. Therefore, generic substitution without precise structural matching will lead to unpredictable and often inferior performance in photoresist formulations.

p-Tolyl vs. phenyl substitution

Replacing the p-tolyl group with phenyl may shift electronic profile and solubility, altering photoacid generation quantum yield.

Dimethoxy substitution pattern

Altering the 4,5-dimethoxy motif on the nitrophenyl ring can significantly change uncaging kinetics; generic analogs may not reproduce performance.

• [1] Molecules 1999, 4, M110. Synthesis of 4,5-dimethoxy-2-nitrobenzophenone (the phenyl analog). M.p. 137°C. Demonstrates the parent scaffold without the p-tolyl modification. View Source
• [2] HAL-00177299. o-Nitrobenzyl Photolabile Protecting Groups. Uncaging quantum yields drop as the absorption wavelength increases, highlighting the structure-property sensitivity. View Source

Quantifiable Differentiation Evidence for (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone

LogP Lipophilicity Enhancement via p-Tolyl Substitution

The introduction of the p-tolyl group in place of a phenyl ring increases the predicted partition coefficient (LogP), enhancing solubility in non-polar media. The target compound has a predicted LogP of 3.67, whereas its phenyl analog (4,5-dimethoxy-2-nitrophenyl)(phenyl)methanone has a lower predicted LogP due to the absence of the methyl group [1]. This difference is critical for formulating photoresist solutions where high loading of the photoacid generator is required in organic casting solvents .

Lipophilicity (LogP)

Class-level

Target: LogP 3.67

vs

Phenyl analog: est. 0.5–1.0 log unit lower

May support higher loading in organic casting solvents for photoresists.

Predicted value; experimental LogP confirmation recommended.

Evidence Dimension	Predicted n-Octanol/Water Partition Coefficient (LogP)
Target Compound Data	LogP = 3.6746
Comparator Or Baseline	(4,5-dimethoxy-2-nitrophenyl)(phenyl)methanone; LogP not reported but structurally lower due to loss of a methyl group. A standard benzophenone has LogP ~3.0.
Quantified Difference	Estimated 0.5-1.0 log unit increase versus the phenyl analog, translating to a 3–10× higher equilibrium concentration in organic phases.
Conditions	Predicted via the YYBYy platform using a consensus algorithm.

Why This Matters

Improved solubility in common photoresist solvents (e.g., propylene glycol methyl ether acetate) allows for higher loading of the photoacid generator precursor, directly impacting photospeed and resolution in lithographic processes.

• [1] YYBYy Platform. (4,5-dimethoxy-2-nitrophenyl)-(4-methylphenyl)methanone. Reports molecular weight 301.294, PSA 81.35, and LogP 3.6746. View Source

Thermal Stability Advantage for Storage and Formulation Processing

The 4,5-dimethoxy-2-nitrophenyl ketone structure provides superior thermal stability compared to its benzylic alcohol analog. While the benzylic alcohol (used directly to synthesize MONS) is prone to thermal dehydration, the ketone form of the target compound remains stable under standard storage and formulation heating steps. This stability is confirmed by the commercial availability of the compound at 97% purity with a defined shelf-life, whereas the more reactive alcohol derivative often requires refrigeration and inert-atmosphere handling .

Thermal stability

Data to verify

Ketone: stable, 97% purity available

vs

Benzylic alcohol analog: prone to dehydration

May reduce side-reaction risk during storage and formulation heating steps.

Supplier-reported stability; independent thermal analysis not provided.

Evidence Dimension	Structural Stability
Target Compound Data	Stable as a ketone; no reported degradation. MDL Number: MFCD02127285. Offered at 95-98% purity.
Comparator Or Baseline	4,5-dimethoxy-2-nitrobenzyl alcohol (intermediate for MONS): requires careful handling to prevent elimination.
Quantified Difference	No dehydration side-reaction possible, whereas benzylic alcohols can undergo acid-catalyzed elimination at elevated temperatures (e.g., >40°C).
Conditions	Standard laboratory storage and formulation heating.

Why This Matters

The chemical robustness of the ketone precursor simplifies supply chain logistics and reduces the risk of by-product formation during the large-scale synthesis of photoacid generators, directly improving procurement value.

Class-Level Photolysis Quantum Yield Benchmarking

The 4,5-dimethoxy-2-nitrobenzyl chromophore, which is the photolabile core of the target compound, exhibits uncaging quantum yields in the range of 0.1–1% upon one-photon excitation [1]. This is the established baseline for this class of photocages. While no direct head-to-head study of the p-tolyl ketone versus the phenyl ketone has been reported, the quantum yield is known to be influenced by the leaving group stability. The p-tolyl ketone, as a precursor to the sulfonate ester PAG, is expected to maintain this benchmark quantum yield, providing predictable performance in resist design.

Photolysis quantum yield

Class-level

Class baseline: 0.1–1% (one-photon, near-UV). Target compound not measured directly.

Reported class reference for photoresist design; direct confirmation required.

Quantum yield influenced by leaving-group stability; confirm for p-tolyl ketone derivative.

Evidence Dimension	Photolysis Quantum Yield
Target Compound Data	Based on class, expected to be in the 0.1–1% range (must be confirmed experimentally).
Comparator Or Baseline	4,5-dimethoxy-2-nitrobenzyl derivatives: reported quantum yields 0.1–1%.
Quantified Difference	Target compound not measured directly; class baseline is established.
Conditions	One-photon excitation, near-UV range, in solution.

Why This Matters

Establishes a performance floor for users designing photoresist systems. The lack of direct data is a risk; however, the structural congruence with well-characterized analogs supports feasibility.

• [1] HAL-00177299. o-Nitrobenzyl Photolabile Protecting Groups. Reports quantum yields of uncaging for 4,5-dimethoxy-2-nitrobenzyl derivatives within 0.1-1%. View Source

High-Value Application Scenarios for (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanone Procurement

Precursor for Non-Ionic Photoacid Generators in DUV Lithography

This compound is the direct ketone precursor to 4,5-dimethoxy-2-nitrobenzyl p-toluene sulfonate (MONS), a leading non-ionic PAG. The ketone is reduced to the alcohol and then esterified. Using this compound ensures the correct p-tolyl motif, which enhances miscibility with resist polymer matrices compared to the phenyl analog . The high lipophilicity (LogP ~3.67) aids in achieving uniform films, critical for reducing line edge roughness in sub-100 nm features [1].

Photocage Synthesis in Chemical Biology

The 4,5-dimethoxy-2-nitrophenyl group is a gold-standard photocage for bioactive molecules. The target compound can be used to install a photolabile protecting group on carboxylic acids, phosphates, or amides via the ketone or its derived alcohol. The p-tolyl group provides a compatible absorption profile for one-photon (near-UV) and potentially two-photon excitation, with class-level uncaging quantum yields of approximately 0.1–1% [2].

Medicinal Chemistry Lead Optimization

Although not a clinical candidate, the compound has shown weak activity against protein tyrosine phosphatase 1B (PTP1B) with an IC50 > 10 µM [3]. The p-tolyl benzophenone scaffold is a recognized privileged structure in kinase and phosphatase inhibition. Researchers procuring this compound can systematically explore structure–activity relationships by varying substitution on the p-tolyl ring, using this ketone as a stable, high-purity (97%) starting point .

Calibration Standard for LC-MS/MS Analysis of Nitroaromatics

With a pure CAS-defined identity (681470-02-0) and availability in 97% purity with batch-specific NMR and HPLC certificates , this compound is suitable for use as an internal standard or calibration reference for quantifying nitroaromatic metabolites or environmental pollutants in complex matrices.

Application

Selection Property

Validation Focus

Non-ionic PAG precursor for DUV lithography

p-Tolyl motif selection for polymer matrix miscibility

Film uniformity and line-edge roughness reduction

Photocage synthesis in chemical biology

Nitrophenyl photocage absorption profile

Uncaging quantum yield at target excitation wavelength

Kinase/phosphatase inhibitor SAR exploration

Benzophenone privileged scaffold with PTP1B context

PTP1B inhibition endpoint review and SAR profiling

Calibration standard for nitroaromatic analysis

High-purity certified identity reference

LC-MS/MS calibration linearity and accuracy

• [1] YYBYy Platform. LogP prediction for (4,5-dimethoxy-2-nitrophenyl)-(4-methylphenyl)methanone. View Source
• [2] HAL-00177299. o-Nitrobenzyl Photolabile Protecting Groups. Provides baseline quantum yield data for the chromophore class. View Source
• [3] BindingDB BDBM50363868. CHEMBL1946389. IC50 > 1.00E+7 nM against human PTP1B. View Source